molecular formula C10H13ClFN3O B8615955 4-(4-Chloro-pyrimidin-2-ylmethyl)-3-fluoromethyl-morpholine

4-(4-Chloro-pyrimidin-2-ylmethyl)-3-fluoromethyl-morpholine

Cat. No. B8615955
M. Wt: 245.68 g/mol
InChI Key: XHGRHSGWZFEEAN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(4-Chloro-pyrimidin-2-ylmethyl)-3-fluoromethyl-morpholine is a useful research compound. Its molecular formula is C10H13ClFN3O and its molecular weight is 245.68 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C10H13ClFN3O

Molecular Weight

245.68 g/mol

IUPAC Name

4-[(4-chloropyrimidin-2-yl)methyl]-3-(fluoromethyl)morpholine

InChI

InChI=1S/C10H13ClFN3O/c11-9-1-2-13-10(14-9)6-15-3-4-16-7-8(15)5-12/h1-2,8H,3-7H2

InChI Key

XHGRHSGWZFEEAN-UHFFFAOYSA-N

Canonical SMILES

C1COCC(N1CC2=NC=CC(=N2)Cl)CF

Origin of Product

United States

Synthesis routes and methods I

Procedure details

{4-[(4-Chloropyrimidin-2-yl)methyl]morpholin-3-yl}methanol (200 mg, 0.821 mmol) was taken up in DCM (4 mL) and cooled to 0° C. DAST (0.119 mL, 0.903 mmol) was added and the resulting mixture stirred at 0° C. for 90 minutes. Saturated NaHCO3 was added and the products extracted into EtOAc (2×). The combined organic extracts were washed with brine, dried over MgSO4, filtered, and concentrated in vacuo. Purification of the residue by silica gel chromatography (12-100% EtOAc-hexanes) followed by HPLC (10-40% MeCN—H2O) gave the title compound as a pale yellow gum.
Quantity
200 mg
Type
reactant
Reaction Step One
Name
Quantity
0.119 mL
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Quantity
4 mL
Type
solvent
Reaction Step Four

Synthesis routes and methods II

Procedure details

Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.